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Compound of Interest

Compound Name: Phosdrin

Cat. No.: B033356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of Phosdrin
(also known as mevinphos) residues in various matrices using liquid chromatography (LC)

coupled with tandem mass spectrometry (LC-MS/MS). Phosdrin is a potent organophosphate

insecticide and acaricide, and its monitoring in environmental and food samples is crucial for

ensuring safety.[1] The methods described herein are intended for research and analytical

professionals requiring sensitive and selective quantification of this compound.

Overview of the Analytical Approach
The analysis of Phosdrin residues is effectively achieved using reversed-phase liquid

chromatography coupled with tandem mass spectrometry (LC-MS/MS). This technique offers

high selectivity and sensitivity, which is essential for detecting trace levels of pesticides in

complex matrices.[2] Sample preparation is a critical step to remove interfering substances and

concentrate the analyte. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

method is a widely adopted and effective sample preparation technique for multi-residue

pesticide analysis in food and environmental samples.

Experimental Protocols
Sample Preparation: Modified QuEChERS Method
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This protocol is a general guideline and may require optimization based on the specific sample

matrix.

Materials:

Homogenized sample (e.g., fruits, vegetables, soil)

Acetonitrile (ACN), HPLC grade

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Primary Secondary Amine (PSA) sorbent

Graphitized Carbon Black (GCB) or C18 sorbent (optional, for pigmented or fatty matrices)

50 mL centrifuge tubes

15 mL centrifuge tubes

Centrifuge

Vortex mixer

Procedure:

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10-15 mL of acetonitrile to the tube.

Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

Immediately cap and shake the tube vigorously for 1 minute.

Centrifuge the tube at ≥3000 rcf for 5 minutes.

Transfer an aliquot of the upper acetonitrile layer to a 15 mL centrifuge tube containing

MgSO₄ and PSA for dispersive solid-phase extraction (d-SPE) cleanup. For samples with
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high pigment or fat content, GCB or C18 may be included.

Vortex the d-SPE tube for 30 seconds.

Centrifuge the d-SPE tube at ≥3000 rcf for 5 minutes.

The resulting supernatant is the final extract. Filter it through a 0.22 µm syringe filter before

LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
Instrumentation:

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid

chromatography (UHPLC) system.

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI)

source.

Chromatographic Conditions (Typical):

Parameter Condition

Column
Reversed-phase C18 column (e.g., 100
mm x 2.1 mm, 1.8 µm)

Mobile Phase A
Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B Methanol with 0.1% formic acid

Gradient

Start with a high percentage of Mobile Phase A,

ramp up to a high percentage of Mobile Phase B

to elute Phosdrin, then return to initial conditions

for re-equilibration.

Flow Rate 0.2 - 0.4 mL/min

Injection Volume 2 - 10 µL
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| Column Temperature | 40 °C |

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive

Acquisition Mode: Multiple Reaction Monitoring (MRM)

The commercial product of Phosdrin is a mixture of two geometric isomers, the (E)-isomer

(mevinphos I) and the (Z)-isomer (mevinphos II), which can be chromatographically separated

and individually quantified.[3]

Data Presentation
Quantitative Data Summary
The following table summarizes the key quantitative parameters for the LC-MS/MS analysis of

Phosdrin (Mevinphos) isomers. These values are indicative and may vary depending on the

specific instrumentation and matrix.

Analyte
Retention Time
(min)[3]

Precursor Ion (m/z)
[3][4]

Product Ions (m/z)
(Collision Energy)
[3][4]

Mevinphos I ((E)-

isomer)
1.94 225.0 127.1 (20), 193.1 (8)

Mevinphos II ((Z)-

isomer)
2.18 225.0 127.1 (16), 193.1 (8)

Method Validation Data (Typical Performance)
The following table presents typical validation parameters for multi-residue pesticide analysis

methods, which are applicable to Phosdrin analysis.
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Parameter Typical Value

Limit of Detection (LOD) 0.001 - 0.01 mg/kg

Limit of Quantification (LOQ) 0.005 - 0.05 mg/kg

Linearity (R²) > 0.99

Recovery (%) 70 - 120%

Precision (RSD%) < 20%

Mandatory Visualizations
Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation (QuEChERS)

LC-MS/MS Analysis

Data Processing

1. Sample Homogenization

2. Acetonitrile Extraction
with MgSO4/NaCl

Add ACN & salts

3. Dispersive SPE Cleanup
(PSA/MgSO4)

Transfer supernatant

4. Filtration (0.22 µm)

Transfer cleaned extract

5. Liquid Chromatography
(C18 Reversed-Phase)

Inject

6. Mass Spectrometry
(ESI+, MRM Mode)

Elution

7. Quantification
(Peak Area Integration)

8. Result Reporting
(mg/kg or µg/L)

Click to download full resolution via product page

Workflow for Phosdrin Residue Analysis.
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Logical Relationship of Analytical Steps

Analytical Process

Sample Matrix
(e.g., Fruit, Vegetable, Soil)

QuEChERS
Extraction & Cleanup

Phosdrin Residues
(E and Z isomers)

Matrix Interferences
(Pigments, Lipids, etc.)

LC-MS/MS
Detection & Quantification

Clean Extract Quantitative Result
(Concentration)

Click to download full resolution via product page

Logical Flow of the Analytical Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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